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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 1-
nonanethiol, compiled from various Safety Data Sheets (SDS). It is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical safely.

Chemical and Physical Properties
1-Nonanethiol is a colorless liquid with a strong, unpleasant odor.[1][2] It is a combustible

liquid and its vapors can form explosive mixtures with air above its flash point.[1][3] It is

insoluble in water.[1][3]

Table 1: Physical and Chemical Properties of 1-Nonanethiol
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Property Value Source(s)

Molecular Formula C9H20S [3][4]

Molecular Weight 160.32 g/mol [1][3]

Appearance
Colorless to yellow liquid with a

stench
[1][2][3]

Boiling Point 220 °C [1][3]

Melting Point -20 °C to -21 °C [1]

Flash Point 78 °C to 79 °C (closed cup) [1][3]

Density 0.840 - 0.842 g/cm³ at 25 °C [1][4]

Vapor Density 5.5 (air = 1) [1][3]

Vapor Pressure 0.13 - 0.172 mmHg at 25 °C [1][4]

Solubility in Water Insoluble [1][3][5]

Refractive Index n20/D 1.455 [4]

Hazard Identification and GHS Classification
1-Nonanethiol is classified as a hazardous substance. The primary hazards are skin, eye, and

respiratory irritation.[1][3][6]

Table 2: GHS Hazard Classification for 1-Nonanethiol
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Hazard Class Hazard Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1][7]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory tract

irritation)

H335: May cause

respiratory irritation
[1]

Flammable Liquids 4
H227: Combustible

liquid
[7]

Toxicology and Health Effects
Exposure to 1-nonanethiol can occur through inhalation, ingestion, and skin or eye contact.[2]

[5][6] Symptoms of exposure may include irritation to the eyes, skin, nose, and throat, as well

as weakness, cyanosis, increased respiration, nausea, drowsiness, headache, and vomiting.[2]

[5][6] The target organs for this chemical are the eyes, skin, respiratory system, blood, and

central nervous system.[2][5]

Table 3: Potential Health Effects of 1-Nonanethiol
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Exposure Route Acute Effects Chronic Effects Source(s)

Inhalation

Causes respiratory

tract irritation, which

may lead to delayed

pulmonary edema.

High concentrations

can cause central

nervous system

depression and

asphyxiation.

Effects may be

delayed.
[3]

Skin Contact

Causes skin irritation

and may lead to

dermatitis.

Effects may be

delayed.
[3]

Eye Contact

Causes serious eye

irritation, and may

result in chemical

conjunctivitis and

corneal damage.

Effects may be

delayed.
[3]

Ingestion

May cause

gastrointestinal

irritation with nausea,

vomiting, and

diarrhea.

Effects may be

delayed.
[3]

Experimental Protocols
Detailed experimental protocols for determining the physical, chemical, and toxicological

properties of 1-nonanethiol are not available in the provided Safety Data Sheets. These

studies are typically conducted following standardized guidelines from organizations such as

the OECD, ASTM, or ISO, which are not cited in the source documents.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risks associated with 1-
nonanethiol.

Handling:

Wash hands thoroughly after handling.[3]

Avoid contact with eyes, skin, and clothing.[3]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Keep away from heat, sparks, and open flames.[3][8]

All equipment used when handling the product must be grounded to prevent static discharge.

[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible substances such as strong oxidants, strong bases, and strong

acids.[1]

Recommended storage temperature is 2-8°C.[9]

Emergency Procedures
First Aid Measures:

Caption: First aid procedures for different exposure routes to 1-nonanethiol.

Firefighting Measures:

1-Nonanethiol is a combustible liquid.[1][7] Vapors are heavier than air and may travel to a

source of ignition and flash back.[2][3] Containers may explode when heated.[2][3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2][6]
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Unsuitable Extinguishing Media: Avoid aiming straight or solid streams directly onto the

product.[1][2]

Specific Hazards: During a fire, irritating and highly toxic gases such as sulfur oxides and

carbon monoxide may be generated.[2][3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Fire Size

Extinguishing Media

Fire Involving 1-Nonanethiol

Small Fire Large Fire

Dry Chemical, CO2,
Water Spray, or

Alcohol-Resistant Foam

Water Spray, Fog, or
Alcohol-Resistant Foam

Click to download full resolution via product page

Caption: Recommended fire extinguishing media based on the scale of the fire.

Accidental Release Measures:

Personal Precautions: Eliminate all ignition sources.[1][2] Wear appropriate personal

protective equipment.[6]

Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined

areas.[1][2]

Methods for Containment and Cleaning Up: For small spills, absorb with an inert material like

sand or earth and transfer to a suitable container for disposal.[1][2] For large spills, dike the

area to prevent spreading.[1] A vapor-suppressing foam may be used to reduce vapors.[1][2]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure to 1-nonanethiol.

Required PPE

Handling 1-Nonanethiol

Engineering Controls
(Fume Hood, Ventilation) Personal Protective Equipment

Eye Protection
(Safety Goggles)

Hand Protection
(Appropriate Gloves)

Skin Protection
(Protective Clothing)

Respiratory Protection
(NIOSH/MSHA Approved Respirator

if exposure limits are exceeded)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074206#1-nonanethiol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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